Cas no 724749-09-1 (2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carboxylic Acid)

• Product Name: 2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carboxylic Acid
• CAS No: 724749-09-1
• MF: C₂₀H₁₉NO₂
• MW: 305.370365381241
• MDL: MFCD03422052
• CID: 3111773
• PubChem ID: 1532606
• Update Time: 2025-05-21

2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethyl-phenyl)-8-ethyl-quinoline-4-carboxylic acid
• H26597
• SB72317
• ALBB-011627
• 724749-09-1
• AB01315052-02
• 4-quinolinecarboxylic acid, 2-(2,5-dimethylphenyl)-8-ethyl-
• 2-(2,5-dimethylphenyl)-8-ethylquinoline-4-carboxylic acid
• NCGC00319200-01
• BBL017419
• VS-06143
• 2-(2,5-dimethylphenyl)-8-ethylquinoline-4-carboxylicacid
• AKOS003320979
• MFCD03422052
• STK446679
• 2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carboxylic Acid

• MDL： MFCD03422052
• Inchi： 1S/C20H19NO2/c1-4-14-6-5-7-15-17(20(22)23)11-18(21-19(14)15)16-10-12(2)8-9-13(16)3/h5-11H,4H2,1-3H3,(H,22,23)
• InChI Key： OTLWNNUDCRJZLG-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=C(C)C=CC=2C)N=C2C(=CC=CC2=1)CC)=O

Computed Properties

• Exact Mass: 305.141578849Da
• Monoisotopic Mass: 305.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 472.3±33.0 °C at 760 mmHg
• Flash Point: 239.4±25.4 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carboxylic Acid

Comprehensive Overview of 2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carboxylic Acid (CAS No. 724749-09-1)

2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carboxylic Acid (CAS No. 724749-09-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative is characterized by its unique molecular structure, combining a quinoline core with 2,5-dimethylphenyl and ethyl substituents. Its carboxylic acid functional group enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

Recent studies highlight the growing interest in quinoline-based compounds due to their potential applications in drug discovery, particularly in targeting inflammatory pathways and metabolic disorders. Researchers are actively exploring derivatives like CAS 724749-09-1 for their bioactivity profiles, with preliminary data suggesting interactions with enzyme inhibition and receptor modulation. These properties align with current trends in precision medicine and small-molecule therapeutics.

From a synthetic perspective, 2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carboxylic Acid is synthesized via multistep organic reactions, often involving Pd-catalyzed cross-coupling or cyclization techniques. Its structural complexity requires advanced analytical methods such as HPLC purification and NMR characterization, topics frequently searched by chemists in method optimization forums.

Environmental and green chemistry considerations are also relevant to this compound. With increasing focus on sustainable synthesis, researchers are investigating solvent-free or catalytic approaches to produce such derivatives. The ethylquinoline moiety in CAS 724749-09-1 may offer advantages in biodegradability studies, a hot topic in eco-friendly pharmaceutical development.

In material science, the aromatic system of this compound shows promise for organic electronics, particularly in OLED applications. Its planar structure and electron-delocalization properties are being evaluated for charge transport materials, addressing industry demands for high-efficiency emissive layers.

Analytical challenges associated with 724749-09-1 include its isomeric purity and thermal stability, frequently discussed in quality control circles. Advanced techniques like LC-MS and X-ray crystallography are often employed to confirm its structural integrity, reflecting the compound's importance in high-value chemical production.

The commercial availability of 2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carboxylic Acid remains limited, driving interest in custom synthesis services. Procurement specialists often search for bulk-scale production options or derivatization protocols, indicating its niche but growing market demand.

Future research directions may explore its structure-activity relationships (SAR) in greater depth, particularly for kinase inhibition or antimicrobial applications. The compound's logP value and solubility parameters also make it a candidate for formulation studies in drug delivery systems.

Regulatory aspects of CAS 724749-09-1 comply with standard laboratory safety protocols, though its handling guidelines emphasize proper personal protective equipment (PPE) due to its fine particulate nature. These precautions align with global chemical hygiene standards.

In summary, 2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carboxylic Acid represents a compelling case study in functionalized heterocycles, bridging academic research and industrial applications. Its multifaceted potential continues to inspire innovations across medicinal chemistry, materials engineering, and synthetic methodology development.